Cas no 1021212-13-4 (3-(2-phenoxyethyl)-8-(4-phenylbutanoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione)

• Product Name: 3-(2-phenoxyethyl)-8-(4-phenylbutanoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• CAS No: 1021212-13-4
• MF: C₂₅H₂₉N₃O₄
• MW: 435.515466451645
• CID: 5969307
• PubChem ID: 27558066
• Update Time: 2025-10-28

3-(2-phenoxyethyl)-8-(4-phenylbutanoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-phenoxyethyl)-8-(4-phenylbutanoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• AKOS024493493
• SR-01000920386-1
• VU0632456-1
• 1021212-13-4
• F5047-0338
• SR-01000920386

• Inchi： 1S/C25H29N3O4/c29-22(13-7-10-20-8-3-1-4-9-20)27-16-14-25(15-17-27)23(30)28(24(31)26-25)18-19-32-21-11-5-2-6-12-21/h1-6,8-9,11-12H,7,10,13-19H2,(H,26,31)
• InChI Key： AYXDAHHEDYSKNM-UHFFFAOYSA-N
• SMILES： O=C1C2(CCN(C(CCCC3C=CC=CC=3)=O)CC2)NC(N1CCOC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 435.21580641g/mol
• Monoisotopic Mass: 435.21580641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 79Ų

Additional information on 3-(2-phenoxyethyl)-8-(4-phenylbutanoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

Introduction to 3-(2-Phenoxyethyl)-8-(4-phenylbutanoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1021212-13-4)

3-(2-Phenoxyethyl)-8-(4-phenylbutanoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione, with the CAS number 1021212-13-4, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of spirocyclic compounds, which are known for their diverse pharmacological properties and therapeutic applications.

The chemical structure of 3-(2-phenoxyethyl)-8-(4-phenylbutanoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione is characterized by a spirocyclic core with a triazaspiro[4.5]decane framework, substituted with a phenoxyethyl group and a phenylbutanoyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a subject of interest for various research studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-(2-phenoxyethyl)-8-(4-phenylbutanoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione. One notable method involves the use of palladium-catalyzed cross-coupling reactions to construct the spirocyclic core, followed by selective functionalization steps to introduce the desired substituents. This approach not only enhances the yield and purity of the final product but also provides a scalable route for large-scale production.

In terms of biological activity, 3-(2-phenoxyethyl)-8-(4-phenylbutanoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione has shown promising results in several preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against protein kinases, which are key targets in cancer therapy. Additionally, preliminary studies have indicated that this compound may have anti-inflammatory and neuroprotective properties, making it a candidate for further investigation in these areas.

The pharmacokinetic profile of 3-(2-phenoxyethyl)-8-(4-phenylbutanoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione has also been studied to assess its suitability as a therapeutic agent. In vitro and in vivo experiments have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are crucial for ensuring that the compound can effectively reach its target site and exert its intended biological effects without causing significant toxicity.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 3-(2-phenoxyethyl)-8-(4-phenylbutanoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione. Early-phase trials have focused on assessing its pharmacokinetics and safety in healthy volunteers and patients with specific diseases. Preliminary results have been encouraging, with no major adverse effects reported at therapeutic doses.

Beyond its potential as a therapeutic agent, 3-(2-phenoxyethyl)-8-(4-phenylbutanoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione is also being explored for its use in diagnostic applications. Its unique chemical structure and functional groups make it suitable for conjugation with imaging agents or other diagnostic molecules. This could lead to the development of novel imaging probes for early detection and monitoring of various diseases.

In conclusion, 3-(2-phenoxyethyl)-8-(4-phenylbutanoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1021212-13-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent or diagnostic tool. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its eventual use in clinical practice.